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Compound of Interest

Compound Name: Terbacil

Cat. No.: B128106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the environmental fate and

behavior of the herbicide terbacil. Terbacil is a selective herbicide used for the control of a

wide range of annual and perennial weeds in various agricultural and non-crop settings.

Understanding its persistence, mobility, and degradation pathways in the environment is crucial

for assessing its potential ecological impact. This document synthesizes key data on its

physicochemical properties, degradation kinetics in soil and water, mobility characteristics, and

ecotoxicological effects. Detailed experimental protocols based on standardized guidelines are

provided, along with visual representations of its degradation pathway and typical experimental

workflows to facilitate a deeper understanding for researchers and environmental scientists.

Physicochemical Properties of Terbacil
The environmental behavior of a pesticide is fundamentally influenced by its physicochemical

properties. Terbacil is a colorless, crystalline solid.[1] A summary of its key properties is

presented in Table 1. Its moderate water solubility and low affinity for soil adsorption suggest a

potential for mobility in the environment.[2][3] The low vapor pressure and Henry's Law

constant indicate that volatilization is not a significant dissipation route.[2]
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Property Value Reference

Chemical Name

5-Chloro-3-(1,1-

dimethylethyl)-6-methyl-

2,4(1H,3H)-pyrimidinedione

[1][4][5]

CAS Number 5902-51-2 [4]

Molecular Formula C₉H₁₃ClN₂O₂ [1][5]

Molecular Weight 216.67 g/mol [5]

Water Solubility 710 mg/L at 25 °C [2]

Vapor Pressure 4.7 x 10⁻⁷ mm Hg at 29.5 °C [2]

Log Kₒw (Octanol-Water

Partition Coefficient)
1.89 [2]

Log Kₒc (Soil Organic Carbon-

Water Partitioning Coefficient)
1.64 - 1.93 [2]

Henry's Law Constant 2.7 x 10⁻¹⁰ atm-m³/mole [2]

pKa Not available

Melting Point 175 - 177 °C [2]

Environmental Fate and Behavior
Degradation in Soil
Terbacil is considered persistent in the soil environment.[2] Its degradation is primarily

mediated by microbial activity, though the process is slow.[2]

2.1.1. Aerobic Soil Metabolism

Under aerobic conditions, terbacil degrades slowly. Laboratory studies have reported aerobic

soil half-lives to be as long as 653 days.[2] The rate of degradation is influenced by soil type,

moisture, and temperature.

2.1.2. Anaerobic Soil Metabolism
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In the absence of oxygen, the degradation of terbacil is somewhat faster than in aerobic

conditions, with a reported half-life of 235 days.[2]

2.1.3. Field Dissipation

Field studies have demonstrated the persistence of terbacil under real-world conditions.

Reported field dissipation half-lives range from 204 to 252 days, depending on the soil

characteristics.[2] For instance, half-lives of 204 days on silty clay soil, 212 days on silt loam

soil, and 252 days on sandy loam soil have been observed.[2]

A summary of terbacil's degradation half-lives in soil is presented in Table 2.

Degradation
Pathway

Half-life (days)
Soil
Type/Conditions

Reference

Aerobic Soil

Metabolism
653 Laboratory study [2]

Anaerobic Soil

Metabolism
235 Laboratory study [2]

Field Dissipation 204 Silty clay soil [2]

Field Dissipation 212 Silt loam soil [2]

Field Dissipation 252 Sandy loam soil [2]

Photodegradation on

Soil
122 Surface soil [2]

Mobility in Soil
Terbacil exhibits a low affinity for adsorption to soil particles, which, combined with its

moderate water solubility, makes it mobile in the soil profile.[2][3] This mobility creates a

potential for leaching into groundwater, particularly in sandy or coarse-textured soils with low

organic matter content.[2] Laboratory column leaching studies have shown that terbacil can

readily move through the soil, with the parent compound and several degradates being

detected in the leachate.[3] Field studies have detected terbacil at depths of up to 45 to 50 cm

in the soil.[2]
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Degradation in Aquatic Systems
2.3.1. Hydrolysis

Terbacil is stable to abiotic hydrolysis across a wide range of pH values.[2]

2.3.2. Photodegradation

In water, terbacil is susceptible to slow photodegradation. The photolytic half-life in surface

water under natural sunlight has been reported to be 29 days.[3] The presence of

photosensitizers like methylene blue or riboflavin can accelerate this process.[3]

Degradation Pathway
The degradation of terbacil in the environment proceeds through several transformation

products. Key metabolites that have been identified include 3-t-butyl-5-chloro-6-

hydroxymethyluracil, 6-chloro-2,3-dihydro-7-(hydroxymethyl)-3,3-dimethyl-5H-oxazolo[3,2-

a]pyrimidin-5-one, t-butylurea, and 3-t-butyl-6-methyluracil.[3] The proposed degradation

pathway involves hydroxylation of the methyl group, cyclization, and cleavage of the uracil ring.

Terbacil
(C9H13ClN2O2)

3-tert-butyl-5-chloro-6-
hydroxymethyluracilHydroxylation

3-t-butyl-6-methyluracilDechlorination

t-butylureaRing Cleavage

6-chloro-2,3-dihydro-7-(hydroxymethyl)-
3,3-dimethyl-5H-oxazolo[3,2-a]pyrimidin-5-one

Cyclization

Further Degradation
Products (e.g., CO2)

Click to download full resolution via product page

Caption: Proposed degradation pathway of terbacil in the environment.

Ecotoxicity
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Terbacil generally exhibits low to moderate toxicity to aquatic and terrestrial organisms. A

summary of ecotoxicity data is presented in Table 3.

Organism
Group

Species Endpoint
Value (mg/L or
mg/kg)

Reference

Fish

(Freshwater)

Rainbow trout

(Oncorhynchus

mykiss)

96-hr LC₅₀ 46.2 [6]

Bluegill sunfish

(Lepomis

macrochirus)

96-hr LC₅₀ 102.9 [6]

Rainbow trout

(Oncorhynchus

mykiss)

21-day NOEC 1.2 [2]

Aquatic

Invertebrates
Daphnia magna 48-hr EC₅₀ >65 [2]

Daphnia magna 21-day NOEC 0.05 [2]

Aquatic Plants

Green algae

(Pseudokirchneri

ella subcapitata)

72-hr EC₅₀

(Growth)
-

Birds

Bobwhite quail

(Colinus

virginianus)

Acute Oral LD₅₀ >2250 mg/kg [6]

Mallard duck

(Anas

platyrhynchos)

8-day Dietary

LC₅₀
>56,000 ppm [6]

Bees
Honey bee (Apis

mellifera)

Acute Contact

LD₅₀
Nontoxic [6]

Experimental Protocols
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The following sections outline the general methodologies for key environmental fate and

ecotoxicity studies for a pesticide like terbacil, based on standard international guidelines.

Aerobic and Anaerobic Soil Metabolism (OECD 307)
This study aims to determine the rate and pathway of degradation of terbacil in soil under both

aerobic and anaerobic conditions.

Test System: At least three different soil types with varying textures, organic carbon content,

and pH are used.

Test Substance: ¹⁴C-labeled terbacil is typically used to trace the parent compound and its

metabolites.

Application: The test substance is applied to the soil at a rate equivalent to the maximum

recommended field application rate.

Incubation:

Aerobic: Soil samples are maintained at a constant temperature (e.g., 20-25 °C) and

moisture content (e.g., 40-60% of maximum water holding capacity) in the dark. A

continuous flow of carbon dioxide-free, humidified air is passed through the incubation

vessels.

Anaerobic: After an initial aerobic phase to allow for microbial activity to establish, the soil

is flooded with water and the headspace is purged with an inert gas (e.g., nitrogen) to

create anaerobic conditions.

Sampling and Analysis: Soil samples are collected at various time intervals. Samples are

extracted using appropriate solvents (e.g., acetonitrile, methanol). The extracts are analyzed

by High-Performance Liquid Chromatography (HPLC) with radiometric detection to quantify

terbacil and its transformation products. Identification of metabolites is typically performed

using Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Evolved ¹⁴CO₂ is trapped to

determine the extent of mineralization.
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Start: Prepare Soil Samples
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Caption: General workflow for an aerobic/anaerobic soil metabolism study.

Adsorption/Desorption Batch Equilibrium (OECD 106)
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This study determines the extent to which terbacil partitions between the soil and water

phases.

Test System: A minimum of five different soil types with a range of physicochemical

properties are used.

Procedure:

Adsorption: Known concentrations of terbacil in a 0.01 M CaCl₂ solution are added to soil

samples in centrifuge tubes. The slurries are agitated for a defined period (e.g., 24 hours)

at a constant temperature to reach equilibrium.

Desorption: After the adsorption phase, the supernatant is removed, and a fresh CaCl₂

solution is added to the soil. The slurries are agitated again to determine the release of the

adsorbed terbacil.

Analysis: The concentration of terbacil in the aqueous phase is measured by HPLC or LC-

MS/MS. The amount adsorbed to the soil is calculated by the difference between the initial

and equilibrium concentrations in solution.

Data Interpretation: The adsorption data are fitted to the Freundlich equation to determine

the adsorption coefficient (K_f) and the soil organic carbon-water partitioning coefficient

(Kₒc).

Aquatic Toxicity Testing
4.3.1. Fish Acute Toxicity Test (OECD 203)

Test Organism: Rainbow trout (Oncorhynchus mykiss) or another standard fish species.

Test Conditions: Fish are exposed to a range of terbacil concentrations in a static or semi-

static system for 96 hours.

Endpoint: Mortality is recorded at 24, 48, 72, and 96 hours. The LC₅₀ (lethal concentration for

50% of the test organisms) is calculated.

4.3.2. Daphnia sp. Acute Immobilisation Test (OECD 202)
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Test Organism:Daphnia magna.

Test Conditions: Daphnids are exposed to various concentrations of terbacil for 48 hours.

Endpoint: Immobilisation (inability to swim) is observed at 24 and 48 hours. The EC₅₀

(effective concentration for 50% of the daphnids) is determined.

4.3.3. Algal Growth Inhibition Test (OECD 201)

Test Organism: A freshwater green alga, such as Pseudokirchneriella subcapitata.

Test Conditions: Exponentially growing algal cultures are exposed to a series of terbacil
concentrations for 72 hours under continuous illumination and constant temperature.

Endpoint: Algal growth is measured by cell counts or a surrogate parameter like

fluorescence. The EC₅₀ for growth rate inhibition and yield are calculated.

Terrestrial Plant Toxicity Testing
4.4.1. Seedling Emergence and Seedling Growth Test (OECD 208)

Test System: Seeds of several monocotyledonous and dicotyledonous plant species are

sown in soil treated with terbacil.

Application: Terbacil is either incorporated into the soil or sprayed onto the soil surface.

Endpoints: Seedling emergence is recorded, and after a specified growth period (e.g., 14-21

days), shoot height and shoot dry weight are measured. The EC₅₀ and NOEC (No Observed

Effect Concentration) for these parameters are determined.

4.4.2. Vegetative Vigour Test (OECD 227)

Test System: Young, established plants of various species are treated with terbacil.

Application: Terbacil is applied as a spray to the foliage.

Endpoints: Visual assessment of phytotoxicity, plant height, and shoot dry weight are

measured after a defined period. The ER₅₀ (effective rate causing a 50% reduction in a
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parameter) and NOER (No Observed Effect Rate) are calculated.

Conclusion
Terbacil is a persistent and mobile herbicide in the environment. Its slow degradation in soil

and potential for leaching are key considerations in its environmental risk assessment. While it

exhibits low to moderate acute toxicity to many non-target organisms, its herbicidal properties

can impact non-target terrestrial and aquatic plants. The information and protocols provided in

this guide offer a comprehensive resource for researchers and professionals involved in the

study and assessment of terbacil's environmental fate and effects. A thorough understanding

of these aspects is essential for the responsible management and use of this herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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